Secondary alcohols
Secondary alcohols, also known as 2-alcohols or 2-hydroxyalkanes, are a class of organic compounds characterized by the presence of an alcohol functional group (-OH) attached to a secondary carbon atom. In these molecules, each carbon atom bearing the hydroxyl group is bonded to two other carbon atoms. Secondary alcohols play important roles in both synthetic and biological contexts.
Structurally, they can be represented as R-CH2-OH, where R represents an alkyl or aryl group attached to a secondary carbon. Due to their unique structure, secondary alcohols often exhibit different properties compared to primary (1-alcohols) or tertiary (3-alcohols) alcohols.
In chemical synthesis, secondary alcohols can be prepared through various methods including reduction of ketones, oxymercuration-demercuration reactions, and catalytic hydrogenation. They are also found naturally in many biological systems, serving as intermediates in metabolic pathways or acting as structural components of biomolecules.
Secondary alcohols have diverse applications ranging from pharmaceuticals to cosmetics, with their unique reactivity making them valuable building blocks for organic synthesis.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2S)- | 29569-79-7 | C9H16O3 |
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1-methoxypropan-2-ol | 107-98-2 | C4H10O2 |
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CID 64754195 | 18707-84-1 | C14H20O |
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2,2-dimethylpentane-1,4-diol | 943963-78-8 | C7H16O2 |
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Hexane-2,5-diol | 2935-44-6 | C6H14O2 |
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1-d-4-o-methyl-myo-inositol | 6090-97-7 | C7H14O6 |
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(2R)-4-methylpent-4-en-2-ol | 67760-88-7 | C6H12O |
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(2S)-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol | 2227854-95-5 | C5H6F6O |
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Cyclohexanol, 2-(1-methylethyl)-, (1S-trans)- | 98102-91-1 | C9H18O |
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1,4-Dimethylcyclohexanol | 5402-28-8 | C8H16O |
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7. Back cover
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